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Compound of Interest

Compound Name: Parylene D

Cat. No.: B3258493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Parylene D as a

conformal coating for implantable medical devices. This document details the material's

properties, deposition process, and critical characterization protocols to ensure optimal

performance and biocompatibility.

Parylene D, a chlorinated poly(para-xylylene), offers a unique combination of properties that

make it a suitable candidate for the demanding environment of the human body. Its high

thermal stability, excellent barrier properties, and biocompatibility make it an effective choice for

protecting sensitive electronic components and creating a barrier between the device and

biological tissues.[1][2]

Quantitative Data of Parylene D Properties
The following tables summarize the key physical, mechanical, electrical, barrier, and thermal

properties of Parylene D, with comparative data for other common Parylene variants where

available.

Table 1: Physical and Mechanical Properties of Parylene Variants
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Property Parylene D Parylene C Parylene N Test Method

Density (g/cm³) 1.418 1.289 1.102 -

Tensile Strength

(psi)
11,000 10,000 6,500 ASTM D882

Young's Modulus

(psi)
450,000 400,000 350,000 ASTM D882

Elongation at

Break (%)
10 200 40 ASTM D882

Coefficient of

Friction (Static)
0.31 0.29 0.25 ASTM D1894

Coefficient of

Friction

(Dynamic)

0.30 0.28 0.25 ASTM D1894

Hardness

(Rockwell)
R85 R80 R65 ASTM D785

Table 2: Electrical Properties of Parylene Variants
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Property Parylene D Parylene C Parylene N Test Method

Dielectric

Strength (V/mil

@ 1 mil)

5,000 5,600 7,000 ASTM D149

Dielectric

Constant (1

MHz)

2.82 2.95 2.65 ASTM D150

Dissipation

Factor (1 MHz)
0.004 0.013 0.0006 ASTM D150

Volume

Resistivity (ohm-

cm @ 23°C, 50%

RH)

1 x 10¹⁶ 6 x 10¹⁶ 1 x 10¹⁷ ASTM D257

Surface

Resistivity (ohm

@ 23°C, 50%

RH)

1 x 10¹⁵ 1 x 10¹⁶ 1 x 10¹⁶ ASTM D257

Table 3: Barrier and Thermal Properties of Parylene Variants
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Property Parylene D Parylene C Parylene N Test Method

Water Vapor

Transmission (g-

mil/100 in²-24hr)

0.10 0.15 0.9 ASTM E96

Gas Permeability

(cm³-mil/100

in²-24hr-atm)

ASTM D1434

Nitrogen 3.9 7.7 30.0

Oxygen 11.0 30.0 150.0

Carbon Dioxide 13.0 15.0 600.0

Melting

Temperature (°C)
380 290 420 -

Max Continuous

Service Temp. in

Air (°C)

130 100 60 -

Thermal

Conductivity

(W/m-K)

0.126 0.084 0.126 -

Experimental Protocols
Detailed methodologies for the deposition and characterization of Parylene D coatings are

provided below.

Substrate Preparation Protocol
Proper substrate preparation is critical to ensure strong adhesion of the Parylene D coating.[3]

Materials:

Substrate/Device to be coated

Isopropyl alcohol (IPA)
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Deionized (DI) water

Nitrogen gas source

Adhesion promoter (e.g., A-174 silane)

Plasma cleaner (optional)

Procedure:

Cleaning: Thoroughly clean the substrate to remove any organic residues, oils, and

particulate matter. This can be achieved by sonication in isopropyl alcohol followed by a rinse

with deionized water.

Drying: Dry the substrate completely using a stream of filtered nitrogen gas or by baking in

an oven at a temperature compatible with the substrate material.

Surface Activation (Optional): For substrates with low surface energy, an oxygen plasma

treatment can be used to activate the surface and improve adhesion.

Adhesion Promotion: Apply an adhesion promoter to the cleaned and dried substrate. A-174

silane is commonly used for many substrates. This can be done through vapor phase

deposition or by dip-coating in a dilute solution of the silane.

Parylene D Chemical Vapor Deposition (CVD) Protocol
Parylene D is deposited using a specialized vacuum deposition process.[4][5]

Equipment:

Parylene Deposition System (includes vaporizer, pyrolysis furnace, and deposition chamber)

Parylene D dimer (di-chloro-p-xylylene)

Vacuum pump

Cold trap

Procedure:
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Loading: Place the prepared substrates into the deposition chamber.

Dimer Measurement: Weigh the required amount of Parylene D dimer. The amount will

depend on the desired coating thickness and the surface area of the substrates.

System Evacuation: Seal the deposition system and evacuate it to a base pressure of

approximately 10-20 mTorr.

Vaporization: Heat the dimer in the vaporizer to approximately 120-150°C. This causes the

solid dimer to sublimate into a gaseous state.[4][5]

Pyrolysis: Pass the gaseous dimer through the pyrolysis furnace, which is heated to 650-

700°C. At this temperature, the dimer is cleaved into reactive monomer molecules.[4]

Deposition: The monomer gas flows into the room-temperature deposition chamber where it

spontaneously polymerizes onto all exposed surfaces of the substrates, forming a conformal,

pinhole-free film.[4][6]

Process Termination: Once the desired coating thickness is achieved, the system is brought

back to atmospheric pressure, and the coated substrates are removed.

Coating Thickness Measurement Protocol
Accurate measurement of the coating thickness is essential for quality control.

Methods:

Spectral Reflectance: A non-contact method that measures the interference of light reflected

from the coating and the substrate to determine thickness. This is a rapid and accurate

method suitable for in-process monitoring.[7]

Profilometry: A contact method where a stylus is dragged across a step edge of the coating

to measure the height difference between the coated and uncoated areas.[7]

Ellipsometry: A non-destructive optical technique that measures the change in polarization of

light upon reflection from the surface to determine film thickness and refractive index.[7]

Procedure (using Profilometry):

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 14 Tech Support

https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://scscoatings.com/parylene-coatings/deposition-process/
https://www.advancedcoating.com/blog/an-in-depth-guide-to-the-parylene-coating-process-advanced-coating
https://scscoatings.com/parylene-coatings/deposition-process/
https://scscoatings.com/parylene-coatings/deposition-process/
https://www.mri.psu.edu/sites/default/files/docs/Parylene_instruction_sheet.pdf
https://hzo.com/blog/parylene-coating-thickness-how-much-is-enough
https://hzo.com/blog/parylene-coating-thickness-how-much-is-enough
https://hzo.com/blog/parylene-coating-thickness-how-much-is-enough
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Create a step edge on a witness coupon or a designated area of the substrate by masking a

small section before deposition.

After deposition, remove the masking to expose the step.

Place the sample on the profilometer stage.

Position the stylus on the uncoated surface near the step edge.

Initiate the scan, allowing the stylus to move across the step onto the coated surface.

The profilometer software will measure the vertical displacement of the stylus, which

corresponds to the coating thickness.

Adhesion Testing Protocol (ASTM D3359 - Tape Test)
This protocol describes a standard method for assessing the adhesion of the Parylene D
coating to the substrate.[8][9][10]

Materials:

Cutting tool (sharp razor blade, scalpel, or a special cross-hatch cutter)

Pressure-sensitive tape with specified adhesion strength

Illuminated magnifier

Procedure (Method B: Cross-Cut Tape Test for coatings < 5 mils thick):

Make a series of six or eleven parallel cuts through the coating to the substrate. The spacing

between cuts should be 1 mm for coatings up to 2 mils and 2 mm for coatings between 2

and 5 mils.[10]

Make a second series of parallel cuts perpendicular to the first, creating a cross-hatch

pattern.[9]

Remove any loose coating debris from the grid with a soft brush.
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Apply a strip of the specified pressure-sensitive tape over the grid and press it down firmly

with a pencil eraser to ensure good contact.[10]

Within 90 seconds of application, remove the tape by pulling it off rapidly at a 180-degree

angle.[11]

Inspect the grid area using an illuminated magnifier and classify the adhesion according to

the ASTM D3359 scale (5B for no detachment to 0B for severe detachment).

Biocompatibility Assessment Protocol (based on ISO
10993)
Parylene coatings on medical devices must be evaluated for biocompatibility according to the

ISO 10993 series of standards.[3][12][13][14] The specific tests required depend on the nature

and duration of the device's contact with the body.

Key Biocompatibility Endpoints for Implantable Devices:

Cytotoxicity (ISO 10993-5): Assesses the potential for the material to cause cell death.

Sensitization (ISO 10993-10): Evaluates the potential to induce an allergic reaction.

Irritation or Intracutaneous Reactivity (ISO 10993-10): Determines the potential for the

material to cause local irritation.

Systemic Toxicity (Acute) (ISO 10993-11): Assesses the potential for systemic toxic effects

following a single exposure.

Genotoxicity (ISO 10993-3): Evaluates the potential for the material to damage genetic

material.

Implantation (ISO 10993-6): Assesses the local tissue response to the implanted material

over time.

Hemocompatibility (ISO 10993-4): Evaluates the interaction of the material with blood.

General Workflow:
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Device Categorization: Classify the medical device based on the nature and duration of body

contact as per ISO 10993-1.

Material Characterization: Fully characterize the Parylene D coating and any potential

leachables or extractables.

Endpoint Selection: Based on the device category, determine the required biocompatibility

endpoints to be evaluated.

Test Execution: Conduct the necessary in vitro and in vivo tests according to the specific

parts of the ISO 10993 standard.

Data Evaluation and Risk Assessment: Analyze the test results to assess the overall

biological safety of the Parylene D-coated device.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the application of

Parylene D coatings.
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Caption: Overall experimental workflow for Parylene D coating of medical devices.
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Caption: Chemical Vapor Deposition (CVD) process for Parylene D.
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Caption: Key properties of Parylene D for medical device applications.
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Caption: Biocompatibility assessment workflow based on ISO 10993.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b3258493?utm_src=pdf-body-img
https://www.benchchem.com/product/b3258493?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. mddionline.com [mddionline.com]

2. hrpub.org [hrpub.org]

3. vsiparylene.com [vsiparylene.com]

4. Parylene Coating Deposition Process | Specialty Coating Systems [scscoatings.com]

5. advancedcoating.com [advancedcoating.com]

6. mri.psu.edu [mri.psu.edu]

7. hzo.com [hzo.com]

8. How to Test Parylene Adhesion | Specialty Coating Systems [scscoatings.com]

9. blog.chasecorp.com [blog.chasecorp.com]

10. kta.com [kta.com]

11. usa.sika.com [usa.sika.com]

12. mdcpp.com [mdcpp.com]

13. paryleneinc.com [paryleneinc.com]

14. emergobyul.com [emergobyul.com]

To cite this document: BenchChem. [Application Notes and Protocols for Parylene D
Coatings on Medical Implantable Devices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3258493#parylene-d-coatings-for-medical-
implantable-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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